Cas no 1155003-91-0 ((2-ethoxyethyl)1-(thiophen-2-yl)ethylamine)

• Product Name: (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine
• CAS No: 1155003-91-0
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5186444
• PubChem ID: 43401654
• Update Time: 2026-03-05

(2-ethoxyethyl)1-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-ethoxyethyl)-α-methyl-
• 2-Ethoxy-N-(1-(thiophen-2-yl)ethyl)ethan-1-amine
• (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine

• Inchi： 1S/C10H17NOS/c1-3-12-7-6-11-9(2)10-5-4-8-13-10/h4-5,8-9,11H,3,6-7H2,1-2H3
• InChI Key： JDGOGDJQHVSFEI-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)NCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine

Introduction to (2-Ethoxyethyl)1-(Thiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1155003-91-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine, provides a detailed insight into its structural composition, which includes a thiophene ring, ethoxy and ethylamine functional groups. This compound represents a unique blend of organic chemistry principles and potential applications in drug discovery and material science.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous natural products and pharmaceuticals. Its ability to participate in various chemical reactions makes it a valuable scaffold for medicinal chemists. The presence of the ethoxy group in the molecule enhances its solubility and reactivity, while the ethylamine moiety introduces basicity, which can be crucial for interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. The structural features of (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine make it an attractive candidate for further investigation. Specifically, the combination of the thiophene ring and the ethylamine group suggests possible applications in the development of new drugs targeting neurological disorders, given the known role of thiophene derivatives in modulating neurotransmitter activity.

One of the most exciting aspects of this compound is its potential to serve as a precursor for more complex molecules. Researchers have been exploring various synthetic pathways to modify this structure, aiming to enhance its pharmacological properties. For instance, derivatization of the thiophene ring with different substituents can lead to compounds with improved bioavailability and reduced toxicity.

The field of computational chemistry has also played a pivotal role in understanding the behavior of (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine. Advanced computational methods allow scientists to predict molecular interactions, optimize synthetic routes, and even simulate drug-receptor binding affinities. These tools have been instrumental in accelerating the discovery process and reducing the time required to bring new drugs to market.

Moreover, the compound's potential applications extend beyond pharmaceuticals. In material science, thiophene derivatives are known for their conductive properties, making them suitable for use in organic electronics and sensors. The ethoxy and ethylamine groups can further tailor these properties, opening up new possibilities for innovative materials development.

Recent studies have highlighted the importance of green chemistry principles in drug discovery. The synthesis of (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine has been optimized to minimize waste and reduce environmental impact. This approach aligns with global efforts to promote sustainable practices in chemical manufacturing, ensuring that future discoveries are both effective and environmentally responsible.

The compound's versatility also makes it a valuable tool for academic research. It serves as a model system for studying fundamental chemical reactions and mechanisms. By understanding how this molecule behaves under various conditions, researchers can gain insights that may be applicable to other complex systems.

In conclusion, (2-ethoxyethyl)1-(thiophen-2-yl)ethylamine (CAS no 1155003-91-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to evolve, this molecule will undoubtedly play a crucial role in advancing our understanding of chemical interactions and developing new technologies.